![molecular formula C23H20N4O4 B3003059 3-(2,5-dioxopyrrolidin-1-yl)-N-(5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl)benzamide CAS No. 887886-85-3](/img/structure/B3003059.png)
3-(2,5-dioxopyrrolidin-1-yl)-N-(5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound of interest, 3-(2,5-dioxopyrrolidin-1-yl)-N-(5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl)benzamide, is a multifaceted molecule that may have potential applications in various fields of chemistry and biology. While the provided papers do not directly discuss this compound, they do provide insights into similar compounds and their properties, which can be used to infer potential characteristics and applications of the compound .
Synthesis Analysis
The synthesis of similar compounds involves multiple steps, including the condensation of different moieties to form the desired heterocyclic structures. For instance, the synthesis of 4-chloro-benzamides derivatives containing substituted five-membered heteroaryl rings, as described in the first paper, involves a design and synthesis process that could be analogous to the synthesis of the compound of interest . The synthesis route typically includes the formation of intermediate compounds, which are then further reacted to obtain the final product. The synthesis process is crucial as it impacts the yield, purity, and pharmacological properties of the compound.
Molecular Structure Analysis
The molecular structure of such compounds is characterized by the presence of heterocyclic rings, such as oxadiazoles, which are known to confer certain biological activities. The second paper discusses compounds with a naphthalimide moiety connected to a benzamide, which is structurally related to the compound of interest . The presence of these moieties can influence the molecule's interaction with biological targets, such as enzymes or receptors.
Chemical Reactions Analysis
The reactivity of similar compounds is influenced by the functional groups present in the molecule. For example, the presence of a tetrazole ring, as mentioned in the third paper, can contribute to the antiallergic activity of the compound . The compound of interest, with its oxadiazole and benzamide groups, may also undergo specific chemical reactions that could be exploited in drug design or material science.
Physical and Chemical Properties Analysis
The physical and chemical properties of such compounds are determined by their molecular structure. The fourth paper describes the characterization of benzodioxaphosphole-tetrazol-thiophene carboxamides, which includes techniques like IR, NMR, and Mass spectrometry . These techniques could similarly be used to analyze the compound of interest, providing information on its stability, solubility, and potential for forming nano-aggregates, which could be relevant for drug delivery applications.
properties
IUPAC Name |
3-(2,5-dioxopyrrolidin-1-yl)-N-[5-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,4-oxadiazol-2-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H20N4O4/c28-19-10-11-20(29)27(19)18-7-3-6-16(13-18)21(30)24-23-26-25-22(31-23)17-9-8-14-4-1-2-5-15(14)12-17/h3,6-9,12-13H,1-2,4-5,10-11H2,(H,24,26,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DLDJGFDLSNOMHI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(C1)C=CC(=C2)C3=NN=C(O3)NC(=O)C4=CC(=CC=C4)N5C(=O)CCC5=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H20N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
416.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.